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Compound of Interest

Compound Name: Bobcat339 hydrochloride

Cat. No.: B2919558 Get Quote

Application Notes: Bobcat339 Hydrochloride in
Cell Culture
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Bobcat339 hydrochloride is a selective, cytosine-based inhibitor of Ten-eleven translocation

(TET) enzymes.[1][2][3] TET enzymes (TET1, TET2, TET3) are critical regulators of DNA

methylation, catalyzing the oxidation of 5-methylcytosine (5mC) to 5-hydroxymethylcytosine

(5hmC) and further oxidized forms.[4] This process is a key step in active DNA demethylation,

playing a crucial role in gene regulation and cellular differentiation. Bobcat339 inhibits TET1

and TET2, thereby reducing global 5hmC levels and serving as a valuable tool for studying

epigenetic mechanisms.[1][2] Recent studies indicate that the inhibitory activity of some

Bobcat339 preparations is mediated or enhanced by contaminating Copper(II) (Cu(II)).[4][5]

Researchers should be aware of this and ensure rigorous purification and characterization of

the compound before biological evaluation.[4]

Mechanism of Action
Bobcat339 directly targets the active site of TET enzymes.[6] Computational docking studies

suggest it binds to the cytosine binding site, forming hydrogen bonds with key residues and

effectively blocking the access of the natural substrate, 5mC.[6] This inhibition prevents the
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conversion of 5mC to 5hmC, leading to a measurable decrease in global 5hmC levels within

cells.[2][7]

Quantitative Data
The following table summarizes the inhibitory activity of Bobcat339 against TET enzymes. Note

that values may vary depending on the purity of the compound, particularly its copper content.

[4]

Target Enzyme IC50 (in vitro)
Cell Line
Example

Effective
Concentration
& Duration

Observed
Effect

TET1 33 µM HT-22 10 µM; 24 hours

Significant

reduction in

global 5hmC

levels.[1][2]

TET2 73 µM SH-SY5Y
3 µM; 12 hours

(pre-incubation)

Protection from

neurotoxin

damage.[3]

SARS-CoV-2

nsp14 MTase
21.6 µM Huh7 28.4 µM (EC50)

Reduction of

SARS-CoV-2

replication.[8]

Signaling Pathway Diagram
The diagram below illustrates the role of TET enzymes in the DNA demethylation pathway and

the inhibitory action of Bobcat339.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by
Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]

5. caymanchem.com [caymanchem.com]

6. Buy Bobcat339 (EVT-263534) [evitachem.com]

7. BOBCAT339 | TET enzyme inhibitor | CAS 2280037-51-4 | Buy BOBCAT339 from
Supplier InvivoChem [invivochem.com]

8. Bobcat339 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

To cite this document: BenchChem. [Protocol for using Bobcat339 hydrochloride in cell
culture experiments.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2919558#protocol-for-using-bobcat339-
hydrochloride-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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